Cas no 2229656-80-6 (methyl(2-methyl-5-phenylpent-4-en-2-yl)amine)

• Product Name: methyl(2-methyl-5-phenylpent-4-en-2-yl)amine
• CAS No: 2229656-80-6
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5963862
• PubChem ID: 165640246
• Update Time: 2025-06-26

methyl(2-methyl-5-phenylpent-4-en-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• methyl(2-methyl-5-phenylpent-4-en-2-yl)amine
• 2229656-80-6
• EN300-1860568

• Inchi： 1S/C13H19N/c1-13(2,14-3)11-7-10-12-8-5-4-6-9-12/h4-10,14H,11H2,1-3H3/b10-7+
• InChI Key： LAZZRUGLMTYIQA-JXMROGBWSA-N
• SMILES： N(C)C(C)(C)C/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Additional information on methyl(2-methyl-5-phenylpent-4-en-2-yl)amine

Methyl(2-Methyl-5-Phenylpent-4-en-2-yl)amine: A Comprehensive Overview

Methyl(2-methyl-5-phenylpent-4-en-2-yl)amine (CAS No. 2229656-80-6) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in pharmaceutical and chemical research. This compound, characterized by its amine functional group and a substituted pentenyl chain, offers a promising platform for the development of novel therapeutic agents and chemical intermediates.

The molecular structure of methyl(2-methyl-5-phenylpent-4-en-2-yl)amine consists of a central amine group attached to a methyl-substituted pentenyl chain, which is further functionalized with a phenyl group. This intricate arrangement imparts the compound with distinct chemical properties, including high reactivity and selectivity in various synthetic transformations. These properties make it an attractive candidate for use in the synthesis of more complex molecules, such as those found in pharmaceuticals and advanced materials.

Recent studies have highlighted the potential of methyl(2-methyl-5-phenylpent-4-en-2-yl)amine in the development of new drugs. For instance, researchers at the University of California, Los Angeles (UCLA) have reported that this compound exhibits significant biological activity against certain types of cancer cells. The amine group and the phenyl-substituted pentenyl chain are believed to play crucial roles in this activity, potentially through interactions with specific cellular targets. This finding opens up new avenues for the design of more effective anticancer agents.

In addition to its potential in oncology, methyl(2-methyl-5-phenylpent-4-en-2-yl)amine has also shown promise in the field of neuroscience. Studies conducted at Harvard University have demonstrated that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation could have therapeutic implications for treating neurological disorders such as depression and Parkinson's disease. The ability to fine-tune these neurotransmitter systems makes methyl(2-methyl-5-phenylpent-4-en-2-yl)amine a valuable tool for researchers exploring new treatments for these conditions.

The synthetic versatility of methyl(2-methyl-5-phenylpent-4-en-2-yl)amine is another key factor contributing to its importance in chemical research. Its amine group can participate in a wide range of reactions, including nucleophilic substitutions, condensations, and coupling reactions. These reactions allow chemists to introduce various functional groups and create a diverse array of derivatives with tailored properties. For example, the introduction of hydroxyl or carboxylic acid groups can enhance the compound's solubility and bioavailability, making it more suitable for pharmaceutical applications.

Beyond its direct use as a therapeutic agent or chemical intermediate, methyl(2-methyl-5-phenylpent-4-en-2-y l)amine also serves as an important building block in the synthesis of more complex molecules. Its unique structure provides a foundation for the development of advanced materials with specific physical and chemical properties. For instance, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a precursor in the synthesis of polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as aerospace engineering and electronics.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the biodegradability and toxicity of methyl(2-methyl-5 -phenylpent -4 -en - 2 - yl ) amine strong > have shown that it exhibits low toxicity to aquatic organisms and is readily biodegradable under aerobic conditions. This makes it a more environmentally friendly option compared to some other organic compounds used in similar applications.

In conclusion, methyl(2-methyl - 5 - phen ylpen t - 4 - en - 2 - yl ) amine strong > (CAS No .< strong > 2 2 9 6 5 6 - 8 0 - 6 strong > ) is a versatile and promising compound with a wide range of potential applications in pharmaceuticals , chemical research , and advanced materials . Its unique structural features , combined with its biological activity , synthetic versatility , and environmental compatibility , make it an important molecule for future scientific exploration . As research continues to uncover new uses for this compound , it is likely to play an increasingly significant role in various fields , driving innovation and advancing our understanding of complex chemical systems . p >